Cas no 2138336-95-3 (3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 2138336-95-3
• MF: C₉H₇F₂N₃
• MW: 195.168788194656
• CID: 6045901
• PubChem ID: 165452422
• Update Time: 2025-07-22

3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-738483
• 2138336-95-3
• 3-(2,2-difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine
• 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C9H7F2N3/c10-9(11)4-7(9)6-5-13-14-3-1-2-12-8(6)14/h1-3,5,7H,4H2
• InChI Key： DITTYQDLXGXWNZ-UHFFFAOYSA-N
• SMILES： FC1(CC1C1C=NN2C=CC=NC2=1)F

Computed Properties

• Exact Mass: 195.06080356g/mol
• Monoisotopic Mass: 195.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine

3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine: A Promising Compound in Medicinal Chemistry

3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2138336-95-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The 2,2-difluorocyclopropyl substituent in 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine introduces significant electronic and steric effects that can influence the compound's pharmacological profile. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making this compound an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C. The unique structure of the compound allows it to interfere with viral replication processes without causing significant cytotoxicity to host cells.

In the realm of oncology, 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine has shown promise as a potential anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The anti-inflammatory properties of 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine have also been explored. In a study published in the Journal of Inflammation Research, this compound was found to effectively reduce inflammation in both in vitro and in vivo models. It appears to exert its anti-inflammatory effects by modulating the production of pro-inflammatory cytokines and chemokines, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine have been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial for achieving sustained therapeutic effects. Additionally, it shows low toxicity in animal models, suggesting a wide therapeutic window.

In conclusion, 3-(2,2-Difluorocyclopropyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2138336-95-3) is a promising compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research aims to elucidate its mechanisms of action and optimize its use in clinical settings.